Cas no 1142202-71-8 (3-(5-{(2,4-Difluorophenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)propanoic Acid)

• Product Name: 3-(5-{(2,4-Difluorophenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)propanoic Acid
• CAS No: 1142202-71-8
• MF: C₁₂H₉F₂N₃O₃S
• MW: 313.2799680233
• MDL: MFCD12028241
• CID: 3159669
• PubChem ID: 25220615
• Update Time: 2025-05-20

3-(5-{(2,4-Difluorophenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)propanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-{[(2,4-Difluorophenyl)amino]carbonyl}-1,3,4-thiadiazol-2-yl)propanoic acid
• 3-(5-((2,4-Difluorophenyl)carbamoyl)-1,3,4-thiadiazol-2-yl)propanoic acid
• 3-[5-[(2,4-difluorophenyl)carbamoyl]-1,3,4-thiadiazol-2-yl]propanoic acid
• ALBB-009565
• MFCD12028241
• LS-03138
• 1,3,4-thiadiazole-2-propanoic acid, 5-[[(2,4-difluorophenyl)amino]carbonyl]-
• 3-{5-[(2,4-difluorophenyl)carbamoyl]-1,3,4-thiadiazol-2-yl}propanoic acid
• 3-(5-((2,4-Difluorophenyl)carbamoyl)-1,3,4-thiadiazol-2-yl)propanoicacid
• STK505894
• 3-(5-[[(2,4-DIFLUOROPHENYL)AMINO]CARBONYL]-1,3,4-THIADIAZOL-2-YL)PROPANOIC ACID
• AKOS005172308
• 1142202-71-8
• CS-0335286
• 3-(5-([(2,4-Difluorophenyl)amino]carbonyl)-1,3,4-thiadiazol-2-yl)propanoic acid
• H25216
• 3-(5-{[(2,4-difluorophenyl)amino]carbonyl}-1,3,4-thiadiazol-2-yl)propanoic acid
• 3-(5-{(2,4-Difluorophenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)propanoic Acid

• MDL： MFCD12028241
• Inchi： 1S/C12H9F2N3O3S/c13-6-1-2-8(7(14)5-6)15-11(20)12-17-16-9(21-12)3-4-10(18)19/h1-2,5H,3-4H2,(H,15,20)(H,18,19)
• InChI Key： WBIYOXJYXWIBMP-UHFFFAOYSA-N
• SMILES： S1C(C(NC2C=CC(=CC=2F)F)=O)=NN=C1CCC(=O)O

Computed Properties

• Exact Mass: 313.03326866Da
• Monoisotopic Mass: 313.03326866Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 120Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3-(5-{(2,4-Difluorophenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)propanoic Acid

3-(5-{(2,4-Difluorophenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)propanoic Acid: A Comprehensive Overview

3-(5-{(2,4-Difluorophenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)propanoic Acid, identified by the CAS Registry Number 1142202-71-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiadiazole derivatives, which have been extensively studied for their diverse biological activities and potential applications in drug development. The structure of this compound is characterized by a thiadiazole ring system substituted with a (2,4-difluorophenyl)aminocarbonyl group and a propanoic acid moiety. These structural features contribute to its unique chemical properties and biological functions.

The thiadiazole ring system is a heterocyclic structure containing sulfur and nitrogen atoms. Such structures are known for their stability and ability to participate in various chemical reactions. In the case of 3-(5-{(2,4-Difluorophenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)propanoic Acid, the substitution pattern on the thiadiazole ring plays a crucial role in determining its reactivity and selectivity. The presence of the (2,4-difluorophenyl) group introduces electron-withdrawing effects due to the fluorine atoms, which can influence the electronic properties of the molecule and enhance its bioactivity.

Recent studies have highlighted the potential of thiadiazole derivatives as candidates for anti-inflammatory agents. The propanoic acid moiety in this compound is particularly interesting as it can act as a bioisostere for other functional groups commonly found in anti-inflammatory drugs. This makes 3-(5-{(2,4-Difluorophenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)propanoic Acid a promising lead compound for further exploration in inflammatory disease research.

In addition to its anti-inflammatory potential, this compound has also been investigated for its antimicrobial properties. The combination of the thiadiazole ring and the (2,4-difluorophenyl) group creates a unique chemical environment that may disrupt bacterial cell membranes or inhibit key enzymatic pathways. These findings underscore the importance of studying such compounds in the context of antibiotic resistance and the need for novel antimicrobial agents.

The synthesis of 3-(5-{(2,4-Difluorophenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)propanoic Acid involves a multi-step process that typically includes nucleophilic substitution reactions and coupling reactions. Researchers have optimized these steps to achieve high yields and purity levels. The use of advanced analytical techniques such as NMR spectroscopy and mass spectrometry has been instrumental in confirming the structure and purity of this compound.

From an environmental perspective, understanding the degradation pathways of this compound is essential for assessing its ecological impact. Studies have shown that under certain conditions, such as exposure to UV light or microbial activity, this compound can undergo hydrolysis or oxidation reactions. These findings are important for ensuring sustainable practices in chemical manufacturing and waste management.

In conclusion, 3-(5-{(2,4-Difluorophenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)propanoic Acid, with its unique structural features and diverse biological activities, represents an exciting area of research in medicinal chemistry. Its potential applications in anti-inflammatory therapy and antimicrobial agents make it a valuable candidate for further preclinical studies. As research continues to uncover new insights into its properties and mechanisms of action, this compound will undoubtedly contribute to advancements in drug discovery and development.